![molecular formula C8H13NO B010153 Isoarecolone CAS No. 100752-88-3](/img/structure/B10153.png)
Isoarecolone
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Overview
Description
Isoarecolone is a chemical compound that belongs to the class of ketones. It is a yellowish-brown colored crystalline substance that has a strong odor. This compound is an important compound in the field of chemistry and biochemistry due to its various biological activities. This compound has been used as a synthetic intermediate in the preparation of various chemicals.
Mechanism of Action
The exact mechanism of action of isoarecolone is not fully understood. However, it has been suggested that this compound exerts its biological activities by inhibiting the growth of microorganisms and scavenging free radicals. This compound has also been found to modulate various signaling pathways in cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various bacteria and fungi. This compound has also been found to have antioxidant and anti-inflammatory activities. This compound has been found to modulate the activity of various enzymes involved in cellular metabolism.
Advantages and Limitations for Lab Experiments
Isoarecolone has several advantages for lab experiments. It is a readily available compound that can be synthesized in the lab. This compound has been extensively studied for its biological activities, which makes it a good lead compound for the development of new drugs. However, this compound has some limitations for lab experiments. It has a strong odor, which makes it difficult to handle. This compound is also unstable in the presence of light and air, which makes it difficult to store.
Future Directions
There are several future directions for the study of isoarecolone. This compound can be further studied for its biological activities. The mechanism of action of this compound can be further elucidated. This compound can also be used as a lead compound for the development of new drugs. The synthesis of this compound can be optimized to improve the yield and purity of the compound. The stability of this compound can also be improved to make it easier to handle and store.
Conclusion:
This compound is an important compound in the field of chemistry and biochemistry due to its various biological activities. It has been extensively studied for its antibacterial, antifungal, and antiviral properties. This compound has also been found to have antioxidant and anti-inflammatory activities. This compound has several advantages for lab experiments, but it also has some limitations. There are several future directions for the study of this compound, including further elucidation of its mechanism of action and optimization of its synthesis and stability.
Synthesis Methods
The synthesis of isoarecolone involves the reaction of arecolone with iodine and silver carbonate in the presence of acetone. This reaction leads to the formation of this compound as a yellowish-brown crystalline solid. The yield of this compound in this reaction is around 70%.
Scientific Research Applications
Isoarecolone has been extensively studied for its biological activities. It has been found to possess antibacterial, antifungal, and antiviral properties. This compound has also been found to have antioxidant and anti-inflammatory activities. Due to its various biological activities, this compound has been used as a lead compound in the development of new drugs.
Properties
100752-88-3 | |
Molecular Formula |
C8H13NO |
Molecular Weight |
139.19 g/mol |
IUPAC Name |
1-(1-methyl-3,6-dihydro-2H-pyridin-4-yl)ethanone |
InChI |
InChI=1S/C8H13NO/c1-7(10)8-3-5-9(2)6-4-8/h3H,4-6H2,1-2H3 |
InChI Key |
YYJCSIKNHFNEQM-UHFFFAOYSA-N |
SMILES |
CC(=O)C1=CCN(CC1)C |
Canonical SMILES |
CC(=O)C1=CCN(CC1)C |
100752-88-3 | |
synonyms |
isoarecolone isoarecolone hydrochloride |
Origin of Product |
United States |
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